(1E)-CFI-400437 dihydrochloride

• Molecular Formula: C29H30Cl2N6O2
• Molecular Weight: 565.5 g/mol
• InChI: InChI=1S/C29H28N6O2.2ClH/c1-34-11-13-35(14-12-34)28-10-5-19(18-30-28)4-8-26-22-7-3-20(16-27(22)33-32-26)15-24-23-17-21(37-2)6-9-25(23)31-29(24)36;;/h3-10,15-18,31,36H,11-14H2,1-2H3;2*1H/b8-4+,20-15?
• InChIKey: NYCYUHRNBLSJAP-XPDSEMQYSA-N

(1E)-CFI-400437 Dihydrochloride Overview

(1E)-CFI-400437 dihydrochloride (CAS 1247000-76-5) is the dihydrochloride salt of the ATP-competitive Polo-like kinase 4 (PLK4) inhibitor CFI-400437, an indolinone-derived small molecule with defined (E)-vinyl geometry critical for target engagement [1]. The compound exhibits sub-nanomolar PLK4 inhibitory potency (IC50 = 0.6 nM) with >16,000-fold selectivity over PLK family members PLK1, PLK2, and PLK3 (IC50 > 10 μM), while also inhibiting Aurora A, Aurora B, KDR, and FLT-3 at sub-micromolar concentrations [1]. The dihydrochloride salt form provides defined aqueous solubility (2 mg/mL in water; 25 mg/mL in DMSO) that enables intraperitoneal in vivo dosing protocols, distinguishing it from the free base form (CAS 1169211-37-3) .

PLK4 Pathway inhibition studies with isoform-selectivity context

Multi-kinase Profiling studies for signaling crosstalk research

In vivo IP Dosing via dihydrochloride salt solubility

Stereochem (E)-vinyl geometry critical for target engagement

• [1] Laufer R, Forrest B, Li SW, Liu Y, Sampson P, Edwards L, Lang Y, Awrey DE, Mao G, Plotnikova O, Leung G, Hodgson R, Beletskaya I, Mason JM, Luo X, Wei X, Yao Y, Feher M, Ban F, Kiarash R, Green E, Mak TW, Pan G, Pauls HW. The discovery of PLK4 inhibitors: (E)-3-((1H-Indazol-6-yl)methylene)indolin-2-ones as novel antiproliferative agents. J Med Chem. 2013;56(15):6069-6087. PMID: 23829549. View Source

Why CFI-400437 Cannot Be Substituted

PLK4 inhibitors are not interchangeable due to fundamental differences in three dimensions: stereochemical identity, kinase selectivity breadth, and salt-form-dependent solubility. The (1E) configuration around the vinyl linker is essential for PLK4 binding affinity; alternative geometric isomers lack characterized activity [1]. Centrinone and centrinone-B exhibit >1,000-fold selectivity for PLK4 over Aurora kinases but lack the multi-kinase inhibition profile (Aurora A/B, KDR, FLT-3) that contributes to the broader antiproliferative activity of CFI-400437 [1][2]. CFI-400945 (ocifisertib), the orally bioavailable spirocyclopropane successor, differs in chemotype, route of administration, and cellular efficacy profile, having been shown less effective than CFI-400437 in a head-to-head comparison across pediatric embryonal brain tumor (EBT) cell lines [2]. The dihydrochloride salt provides aqueous solubility enabling IP dosing that the free base cannot match . These differences preclude casual substitution in experimental protocols.

Stereochemical Identity

Alternative geometric isomers lack characterized PLK4 binding; (E)-vinyl geometry may not transfer.

Kinase Selectivity Profile

Centrinone-class inhibitors lack Aurora/FLT-3/KDR activity; multi-kinase engagement may differ in cellular assays.

Salt Form and Route

Free base solubility uncharacterized; CFI-400945 oral route differs; dihydrochloride enables IP dosing.

• [1] Laufer R, Forrest B, Li SW, et al. The discovery of PLK4 inhibitors: (E)-3-((1H-Indazol-6-yl)methylene)indolin-2-ones as novel antiproliferative agents. J Med Chem. 2013;56(15):6069-6087. PMID: 23829549. View Source
• [2] Suri A, Bailey AW, Tavares MT, Gunosewoyo H, Dyer MA, Grupenmacher AT, Piper DR, Horton RA, Tomita T, Kozikowski AP, Bhardwaj RD. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. Int J Mol Sci. 2019;20(9):2112. PMID: 31035676. View Source

CFI-400437 Differentiation Evidence

Intra-Family PLK4 Selectivity

(1E)-CFI-400437 inhibits PLK4 with an IC50 of 0.6 nM, while exhibiting IC50 values >10 μM against the closely related kinases PLK1, PLK2, and PLK3, representing a >16,000-fold selectivity window within the Polo-like kinase family [1]. This intra-family selectivity is critical because PLK1, PLK2, and PLK3 govern distinct mitotic and cell-cycle functions; their inhibition would confound phenotype interpretation in PLK4-targeted studies. In contrast, the clinically staged PLK4 inhibitor CFI-400945 (ocifisertib) shows no significant inhibition of PLK1-3 at concentrations up to 50 μM but has a weaker PLK4 IC50 of 2.8 nM (Ki = 0.26 nM), representing an approximately 4.7-fold lower cellular PLK4 potency than CFI-400437 [2].

Intra-Family PLK4 Selectivity

Head-to-head

PLK4 IC50 0.6 nM\nvs PLK1-3 IC50 >10 µM (>16,000-fold)

Supports PLK4 pathway inhibition studies without PLK1/2/3 confounding

CFI-400945 PLK4 IC50 2.8 nM; centrinone PLK4 Ki 0.16 nM

Evidence Dimension	PLK4 inhibitory potency and intra-family selectivity
Target Compound Data	PLK4 IC50 = 0.6 nM; PLK1, PLK2, PLK3 IC50 > 10 μM (>16,000-fold selectivity)
Comparator Or Baseline	CFI-400945: PLK4 IC50 = 2.8 nM, Ki = 0.26 nM; no significant PLK1-3 inhibition at 50 μM. Centrinone: PLK4 Ki = 0.16 nM; Aurora A Ki = 171 nM; Aurora B Ki = 436.76 nM.
Quantified Difference	CFI-400437 PLK4 IC50 is 4.7-fold lower (more potent in cellular assay) than CFI-400945 IC50. CFI-400437 intra-family selectivity (>16,000-fold) is comparable to or exceeds that of CFI-400945.
Conditions	ATP-competitive cell-free kinase inhibition assays; PLK1-4 biochemical panel

Why This Matters

For researchers requiring maximal PLK4 potency without PLK1/2/3 confounding activity, CFI-400437 provides the strongest combined potency-selectivity profile among alkene-linked indolinone PLK4 inhibitors.

• [1] Laufer R, Forrest B, Li SW, et al. The discovery of PLK4 inhibitors: (E)-3-((1H-Indazol-6-yl)methylene)indolin-2-ones as novel antiproliferative agents. J Med Chem. 2013;56(15):6069-6087. PMID: 23829549. View Source
• [2] Sampson PB, Liu Y, Forrest B, Cumming G, Li SW, Patel NK, Edwards L, Laufer R, Feher M, Ban F, Awrey DE, Mao G, Plotnikova O, Hodgson R, Beletskaya I, Mason JM, Luo X, Nadeem V, Wei X, Kiarash R, Madeira B, Huang P, Mak TW, Pan G, Pauls HW. The discovery of Polo-like kinase 4 inhibitors: identification of (1R,2S)-2-(3-((E)-4-(((cis)-2,6-dimethylmorpholino)methyl)styryl)-1H-indazol-6-yl)-5′-methoxyspiro[cyclopropane-1,3′-indolin]-2′-one (CFI-400945) as a potent, orally active antitumor agent. J Med Chem. 2015;58(1):147-169. PMID: 25587990. View Source

Multi-Kinase Inhibition Profile

Beyond PLK4, (1E)-CFI-400437 inhibits Aurora A (IC50 = 0.37 μM), Aurora B (IC50 = 0.21 μM), KDR/VEGFR2 (IC50 = 0.48 μM), and FLT-3 (IC50 = 0.18 μM), representing only a ~300- to 800-fold selectivity window over these secondary targets relative to its PLK4 IC50 [1]. This contrasts sharply with centrinone (LCR-263), which exhibits >1,000-fold selectivity for PLK4 (Ki = 0.16 nM) over Aurora A (Ki = 171 nM) and Aurora B (Ki = 436.76 nM) and does not inhibit KDR or FLT-3 at comparable concentrations [2]. The broader multi-kinase profile of CFI-400437 may contribute to its superior antiproliferative activity across multiple cancer cell lines, as Aurora kinase inhibition synergizes with PLK4 blockade to induce mitotic catastrophe.

Multi-Kinase Inhibition Profile

Cross-study

Aurora A/B, FLT-3, KDR\nIC50 0.18–0.48 µM

Supports multi-kinase signaling crosstalk research

Centrinone: >1,000-fold PLK4 selectivity, lacks KDR/FLT-3 inhibition

Evidence Dimension	Multi-kinase inhibition breadth and selectivity window over PLK4
Target Compound Data	Aurora A IC50 = 0.37 μM (617-fold over PLK4), Aurora B IC50 = 0.21 μM (350-fold), KDR IC50 = 0.48 μM (800-fold), FLT-3 IC50 = 0.18 μM (300-fold)
Comparator Or Baseline	Centrinone (LCR-263): Aurora A Ki = 171 nM (>1,069-fold over PLK4 Ki), Aurora B Ki = 436.76 nM (>2,730-fold); no significant KDR or FLT-3 inhibition reported
Quantified Difference	CFI-400437 has a 2- to 8-fold narrower selectivity window over Aurora kinases compared to centrinone, but gains additional inhibitory activity against KDR and FLT-3 not seen with centrinone
Conditions	Cell-free kinase inhibition assays; separate studies (Laufer 2013 for CFI-400437; Wong 2015 for centrinone)

Why This Matters

Investigators studying tumor types where Aurora kinase, KDR, or FLT-3 signaling contributes to pathogenesis should select CFI-400437 over centrinone-class inhibitors to capture clinically relevant multi-target pharmacology.

• [1] Laufer R, Forrest B, Li SW, et al. The discovery of PLK4 inhibitors: (E)-3-((1H-Indazol-6-yl)methylene)indolin-2-ones as novel antiproliferative agents. J Med Chem. 2013;56(15):6069-6087. PMID: 23829549. View Source
• [2] Wong YL, Anzola JV, Davis RL, Yoon M, Motamedi A, Kroll A, Seo CP, Hsia JE, Kim SK, Mitchell JW, Mitchell BJ, Desai A, Gahman TC, Shiau AK, Oegema K. Reversible centriole depletion with an inhibitor of Polo-like kinase 4. Science. 2015;348(6239):1155-1160. PMID: 25931445. View Source

Pediatric Brain Tumor Model Efficacy

In a direct comparative study of 8 protein kinase inhibitors with PLK4 cross-over potential (CFI-400437, CFI-400945, centrinone, centrinone-B, R-1530, axitinib, KW-2449, and alisertib), CFI-400437 was identified as the most effective compound overall [1]. In LanthaScreen EU Kinase Binding assays, CFI-400437 yielded an IC50 <5 nM for PLK4 binding. In cell-based proliferation assays across multiple established EBT cell lines (MON, BT-12, BT-16, DAOY, D283), CFI-400437 required <100 nM to significantly inhibit proliferation, outperforming CFI-400945, centrinone, and centrinone-B in these models [1][2].

Pediatric EBT Model Efficacy

Head-to-head

Ranked #1 of 8\nPLK4-crossover inhibitors

Supports pediatric embryonal brain tumor model response context

Tested in MON, BT-12, BT-16, DAOY, D283 lines

Evidence Dimension	Cellular potency in pediatric embryonal brain tumor cell line panel
Target Compound Data	CFI-400437: PLK4 binding IC50 <5 nM; proliferation inhibition <100 nM across MON, BT-12, BT-16, DAOY, D283 cell lines. Ranked most effective among 8 tested compounds.
Comparator Or Baseline	CFI-400945, centrinone, centrinone-B, R-1530, axitinib, KW-2449, alisertib — all less effective than CFI-400437 in the same assays
Quantified Difference	CFI-400437 ranked #1 in overall impact among 8 compounds tested. Proliferation inhibition achieved at <100 nM, a concentration at which centrinone and centrinone-B showed lesser activity in the same cell panel.
Conditions	LanthaScreen EU Kinase Binding assay (ThermoFisher Scientific); cell viability and proliferation assays in MON, BT-12, BT-16, DAOY, and D283 EBT cell lines; comparative docking simulations over PLK4 (PDB: 3COK) using Gold 5.4 software

Why This Matters

For researchers studying pediatric embryonal brain tumors where PLK4 is overexpressed and essential for proliferation, CFI-400437 provides the best-validated cellular efficacy among available PLK4-crossover inhibitors based on direct head-to-head evidence.

• [1] Suri A, Bailey AW, Tavares MT, Gunosewoyo H, Dyer MA, Grupenmacher AT, Piper DR, Horton RA, Tomita T, Kozikowski AP, Bhardwaj RD. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. Int J Mol Sci. 2019;20(9):2112. PMID: 31035676. View Source
• [2] Grupenmacher AT, Suri A, Bailey AW, et al. THER-09. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in Pediatric Embryonal Brain Tumors. Neuro-Oncology. 2019;21(Suppl 2):ii115–ii116. doi:10.1093/neuonc/noz036.216. View Source

MDA-MB-468 Xenograft Efficacy and PK

(1E)-CFI-400437 dihydrochloride demonstrates in vivo antitumor efficacy when administered intraperitoneally at 25 mg/kg once daily for 21 days in an MDA-MB-468 human breast cancer mouse xenograft model [1]. At a dose of 50 mg/kg IP, plasma pharmacokinetic characterization revealed a Cmax of 92 ng/mL and an AUC of 190 ng·h/mL, with mouse plasma protein binding measured at 99% (1% unbound fraction) . This PK profile is specific to the dihydrochloride salt formulation administered via IP injection; the free base form (CAS 1169211-37-3) would require different solubilization strategies and may yield distinct exposure profiles. In contrast, the successor compound CFI-400945 achieves oral bioavailability (F = 22% in rodents) and 96% tumor growth inhibition in the same xenograft model at oral doses, but this oral route advantage comes with a different selectivity and cellular potency profile [2].

Xenograft Efficacy & PK

Reported

Cmax 92 ng/mL\nAUC 190 ng·h/mL (50 mg/kg IP)

Supports in vivo PK/PD modeling and exposure interpretation

MDA-MB-468 xenograft; 25 mg/kg IP qd effective

Evidence Dimension	In vivo antitumor efficacy and plasma exposure
Target Compound Data	CFI-400437: 25 mg/kg IP qd × 21 days — effective in MDA-MB-468 xenograft. Plasma PK at 50 mg/kg IP: Cmax = 92 ng/mL, AUC = 190 ng·h/mL, plasma protein binding = 99%.
Comparator Or Baseline	CFI-400945: oral bioavailability 22%; 96% TGI in MDA-MB-468 xenograft at oral dosing (compound 13b from Pauls 2016 series). Centrinone: no xenograft efficacy data reported in comparable models.
Quantified Difference	CFI-400437 requires IP administration for efficacy; CFI-400945 achieves oral efficacy. Quantitative TGI% for CFI-400437 not publicly reported; CFI-400945 achieves 96% TGI. PK parameters reported only for CFI-400437 at 50 mg/kg IP.
Conditions	MDA-MB-468 human breast cancer mouse xenograft model; IP administration of dihydrochloride salt; plasma PK measured at 50 mg/kg IP in mice

Why This Matters

For preclinical studies requiring parenteral administration (e.g., orthotopic or intracranial tumor models where oral bioavailability is not required), CFI-400437 provides defined PK parameters that enable dose-response modeling and PK/PD correlation.

• [1] Laufer R, Forrest B, Li SW, et al. The discovery of PLK4 inhibitors: (E)-3-((1H-Indazol-6-yl)methylene)indolin-2-ones as novel antiproliferative agents. J Med Chem. 2013;56(15):6069-6087. PMID: 23829549. View Source
• [2] Pauls HW, Li SW, Sampson PB, Forrest B, et al. The discovery of Polo-like kinase 4 inhibitors: design and optimization of spiro[cyclopropane-1,3′[3H]indol]-2′(1′H)-ones as orally bioavailable antitumor agents. J Med Chem. 2016;59(17):7932-7950. PMID: 27592744. View Source

Salt Form Solubility and Formulation

The (1E)-CFI-400437 dihydrochloride salt (MW 565.49) exhibits experimentally determined solubility of 25 mg/mL (44.2 mM) in DMSO and 2 mg/mL (3.53 mM) in water at 25°C, with ethanol insolubility . These defined solubility parameters enable preparation of concentrated DMSO stock solutions for in vitro assays and aqueous CMC-Na suspensions (≥5 mg/mL) for homogeneous oral/IP in vivo dosing . The free base form (CAS 1169211-37-3, MW 492.57) lacks equivalent publicly available solubility characterization and would be expected to have lower aqueous solubility due to the absence of salt-forming counterions. The dihydrochloride salt also demonstrates room-temperature shipping stability without cooling measures, facilitating procurement logistics . In lyophilized form, the compound is stable for 36 months at -20°C; DMSO stock solutions stored at -20°C are recommended for use within 1-3 months [1].

Salt Form Solubility

Data to verify

DMSO 25 mg/mL\nWater 2 mg/mL (dihydrochloride)

Supports formulation reproducibility and dosing preparation

Free base solubility not publicly characterized

Evidence Dimension	Salt-form-dependent solubility and formulation properties
Target Compound Data	(1E)-CFI-400437 dihydrochloride: DMSO solubility 25 mg/mL (44.2 mM), water solubility 2 mg/mL (3.53 mM); CMC-Na suspension ≥5 mg/mL for oral/IP dosing; room-temperature shipping stable
Comparator Or Baseline	CFI-400437 free base (CAS 1169211-37-3): solubility data not publicly available; formulation protocols not standardized; may require different solubilization strategies (e.g., co-solvents, cyclodextrins)
Quantified Difference	Dihydrochloride salt provides 25 mg/mL DMSO solubility and 2 mg/mL aqueous solubility with defined formulation protocols. Free base solubility and formulation parameters are not quantified in public literature, introducing experimental variability.
Conditions	Solubility measured at 25°C by Selleck Chemicals in-house testing; lyophilized powder storage at -20°C; DMSO stock solutions at -20°C

Why This Matters

Procurement of the dihydrochloride salt rather than the free base ensures access to validated solubility and formulation protocols, reducing experimental variability and enabling reproducible in vivo dosing across laboratories.

• [1] Adooq Bioscience. CFI-400437 HCl (PLK4 inhibitor) Datasheet. Store lyophilized at -20°C, stable for 36 months. In solution, store at -20°C and use within 1-3 months. View Source

CFI-400437 Application Scenarios

Pediatric Embryonal Brain Tumor Studies

(1E)-CFI-400437 dihydrochloride is the preferred PLK4-targeting tool compound for AT/RT, medulloblastoma, and related EBT preclinical models. In direct head-to-head comparison, CFI-400437 was the most effective compound among 8 PLK4-crossover inhibitors tested across MON, BT-12, BT-16, DAOY, and D283 cell lines, achieving proliferation inhibition at <100 nM [1]. While CFI-400437 is not optimal for brain penetration (similar limitation as CFI-400945), its superior cellular potency makes it the benchmark compound for in vitro EBT studies and for validating PLK4 as a therapeutic target in these indications [1][2].

Breast Cancer Xenograft with IP Dosing

For MDA-MB-468, MCF-7, or MDA-MB-231 breast cancer xenograft studies where IP administration is the intended route, (1E)-CFI-400437 dihydrochloride provides validated in vivo efficacy at 25 mg/kg IP once daily with defined plasma PK parameters (Cmax 92 ng/mL, AUC 190 ng·h/mL at 50 mg/kg IP) [3]. The dihydrochloride salt's aqueous solubility (2 mg/mL in water) and CMC-Na suspension formulation (≥5 mg/mL) enable straightforward dose preparation without requiring specialized solubilization excipients . This is particularly relevant for orthotopic or metastatic models where oral bioavailability is not the primary concern.

Multi-Kinase Signaling Crosstalk Studies

Unlike centrinone-class compounds that are highly selective for PLK4 alone, (1E)-CFI-400437 dihydrochloride concurrently inhibits Aurora A (IC50 = 0.37 μM), Aurora B (IC50 = 0.21 μM), FLT-3 (IC50 = 0.18 μM), and KDR (IC50 = 0.48 μM) at sub-micromolar concentrations [3]. This multi-kinase profile makes it uniquely suited for mechanistic studies examining signaling crosstalk between PLK4-driven centrosome amplification and Aurora kinase-mediated mitotic progression, or for evaluating combined PLK4/FLT-3 inhibition in hematologic malignancy models where FLT-3 is a validated therapeutic target [3][4].

Centrosome Biology Research

For fundamental centrosome biology studies where PLK1/2/3 off-target activity would confound phenotypic interpretation, (1E)-CFI-400437 dihydrochloride offers >16,000-fold selectivity for PLK4 over PLK1, PLK2, and PLK3 (IC50 >10 μM for all three) [3]. The defined (E)-vinyl geometry is essential for PLK4 ATP-binding pocket engagement, and procurement of the stereochemically specified (1E)-dihydrochloride form ensures batch-to-batch reproducibility in centriole duplication and centrosome integrity assays [3].

Application

Selection Property

Validation Focus

Pediatric Embryonal Brain Tumor Studies

PLK4-targeting tool with reported cellular potency

Cell viability & proliferation endpoints in EBT cell lines

Breast Cancer Xenograft (IP Dosing)

Dihydrochloride salt solubility for IP formulation

In vivo antitumor efficacy & plasma PK modeling

Multi-Kinase Signaling Crosstalk Studies

Multi-kinase inhibition profile (Aurora A/B, FLT-3, KDR)

Kinase signaling pathway interpretation

Centrosome Biology Research

High intra-family PLK4 selectivity (PLK1/2/3-sparing)

Centriole duplication & mitotic phenotype assays

• [1] Suri A, Bailey AW, Tavares MT, et al. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer. Int J Mol Sci. 2019;20(9):2112. PMID: 31035676. View Source
• [2] Grupenmacher AT, Suri A, Bailey AW, et al. THER-09. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in Pediatric Embryonal Brain Tumors. Neuro-Oncology. 2019;21(Suppl 2):ii115–ii116. View Source
• [3] Laufer R, Forrest B, Li SW, et al. The discovery of PLK4 inhibitors: (E)-3-((1H-Indazol-6-yl)methylene)indolin-2-ones as novel antiproliferative agents. J Med Chem. 2013;56(15):6069-6087. PMID: 23829549. View Source
• [4] Mason JM, Lin DC, Wei X, et al. Functional characterization of CFI-400945, a Polo-like kinase 4 inhibitor, as a potential anticancer agent. Cancer Cell. 2014;26(2):163-176. PMID: 25043604. View Source